Cas no 66703-69-3 (1,3-Dichloro-2-(chloromethyl)propane)

• Product Name: 1,3-Dichloro-2-(chloromethyl)propane
• CAS No: 66703-69-3
• MF: C₄H₇Cl₃
• MW: 161.45737862587
• CID: 2796314
• Update Time: 2023-08-07

1,3-Dichloro-2-(chloromethyl)propane Chemical and Physical Properties

Names and Identifiers

• 1,3-Dichloro-2-(chloromethyl)propane
• 1,1,1-trichloromethyl-methane
• 1,3-dichloro-2-chloromethylpropane

• Inchi： 1S/C4H7Cl3/c5-1-4(2-6)3-7/h4H,1-3H2
• InChI Key： KLEPBQWRIKLQQM-UHFFFAOYSA-N
• SMILES： ClCC(CCl)CCl

Computed Properties

• Exact Mass: 159.961333 g/mol
• Monoisotopic Mass: 159.961333 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 7
• Rotatable Bond Count: 3
• Complexity: 28.4
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 161.45
• XLogP3: 2.3
• Topological Polar Surface Area: 0